Cas no 2680707-94-0 (7-methyl-2-(prop-2-en-1-yloxy)carbonyl-2,7-diazaspiro4.4nonane-4-carboxylic acid)

• Product Name: 7-methyl-2-(prop-2-en-1-yloxy)carbonyl-2,7-diazaspiro4.4nonane-4-carboxylic acid
• CAS No: 2680707-94-0
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 5647500
• PubChem ID: 165941712
• Update Time: 2025-06-08

7-methyl-2-(prop-2-en-1-yloxy)carbonyl-2,7-diazaspiro4.4nonane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-[(prop-2-en-1-yloxy)carbonyl]-2,7-diazaspiro[4.4]nonane-4-carboxylic acid
• EN300-28282887
• 2680707-94-0
• 7-methyl-2-(prop-2-en-1-yloxy)carbonyl-2,7-diazaspiro4.4nonane-4-carboxylic acid

• Inchi： 1S/C13H20N2O4/c1-3-6-19-12(18)15-7-10(11(16)17)13(9-15)4-5-14(2)8-13/h3,10H,1,4-9H2,2H3,(H,16,17)
• InChI Key： NNOZTWGEGJNCRT-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC=C)CC21CN(C)CC2)=O

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 70.1Ų

Additional information on 7-methyl-2-(prop-2-en-1-yloxy)carbonyl-2,7-diazaspiro4.4nonane-4-carboxylic acid

Professional Introduction to Compound with CAS No. 2680707-94-0 and Product Name: 7-methyl-2-(prop-2-en-1-yloxy)carbonyl-2,7-diazaspiro4.4nonane-4-carboxylic acid

The compound with the CAS number 2680707-94-0 and the product name 7-methyl-2-(prop-2-en-1-yloxy)carbonyl-2,7-diazaspiro4.4nonane-4-carboxylic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its spirocyclic framework and functional groups, has garnered considerable attention due to its potential applications in drug discovery and molecular engineering.

At the core of this compound's appeal lies its unique spirocyclic core, which is a 2,7-diazaspiro[4.4]nonane scaffold. Spirocyclic compounds are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in biological targets. The presence of two nitrogen atoms within the spirocycle introduces additional conformational constraints and electronic properties that make it particularly interesting for medicinal chemistry applications.

The molecular structure also features a 7-methyl group, which contributes to the overall steric environment of the molecule. This methyl substituent can influence both the physical properties of the compound, such as solubility and melting point, and its biological activity by modulating interactions with biological targets.

One of the most striking features of this compound is the 2-(prop-2-en-1-yloxy)carbonyl moiety. This functional group is commonly employed in pharmaceutical synthesis as an acyl protecting group or as part of more complex pharmacophores. The propenyl ether linkage introduces a degree of flexibility while maintaining structural integrity, making it a versatile component in designing molecules with enhanced pharmacokinetic properties.

The carboxylic acid group at the 4-position of the spirocycle provides another critical functional handle for further chemical modifications. Carboxylic acids are widely used in drug design due to their ability to form hydrogen bonds, participate in salt formation, and serve as substrates for enzymatic reactions. This feature makes the compound particularly amenable to derivatization strategies aimed at optimizing bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of complex molecules like this one. Molecular modeling studies suggest that the rigid spirocyclic core enhances binding to protein targets by reducing conformational entropy losses during binding. Additionally, the presence of multiple hydrogen bond donors and acceptors increases the likelihood of favorable interactions with biological macromolecules.

In vitro studies have begun to explore the potential pharmacological activity of this compound. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes implicated in metabolic pathways relevant to inflammation and oxidative stress. The spirocyclic framework appears to stabilize key interactions with target proteins, potentially leading to improved drug-like properties such as enhanced potency and selectivity.

The 7-methyl group has been shown to play a role in modulating electronic distributions across the molecule, which could influence reactivity and interaction patterns with biological targets. This substituent may also contribute to favorable pharmacokinetic profiles by affecting solubility and metabolic stability.

The 2-(prop-2-en-1-yloxy)carbonyl moiety has been investigated for its role in protecting reactive functional groups during synthetic workflows while maintaining overall molecular architecture. Its incorporation into more complex scaffolds has shown promise in generating novel bioactive entities with improved pharmacological profiles.

Current research is also exploring derivatives of this compound that incorporate additional functional groups designed to enhance specific biological activities. For instance, modifications aimed at increasing water solubility or improving oral bioavailability are being actively pursued. These efforts leverage insights from structure-activity relationship (SAR) studies to refine molecular design principles for future drug candidates.

The carboxylic acid group at the 4-position serves as a critical point for further derivatization, enabling the creation of esters, amides, or other derivatives that may exhibit enhanced therapeutic effects or improved pharmacokinetic properties. Such modifications are essential for translating promising lead compounds into viable drug candidates ready for clinical evaluation.

As computational methods continue to evolve, so too does our ability to predict and rationalize the biological behavior of complex molecules like this one. High-throughput virtual screening (HTVS) has become an indispensable tool for identifying promising candidates from large chemical libraries, reducing the time and resources required for experimental validation.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process by enabling rapid prediction of molecular properties such as binding affinity, metabolic stability, and toxicity profiles. These advancements are particularly relevant for compounds featuring intricate structural motifs like those found in this spirocyclic scaffold.

In conclusion,7-methyl-2-(prop-2-en-1-yloxy)carbonyl-2,7-diazaspiro[4.4]nonane-4-carboxylic acid represents a compelling example of how innovative molecular design can yield compounds with significant therapeutic potential. Its unique structural features—spanning a rigid spirocyclic core adorned with multiple functional groups—make it an attractive candidate for further exploration in chemical biology and pharmaceutical research.